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Compound of Interest

Compound Name: 4'-Bromo-resveratrol

Cat. No.: B12435358 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: 4'-Bromo-resveratrol (4-BR), a synthetic analog of the natural polyphenol

resveratrol, has garnered interest for its potential as an anti-cancer agent.[1] Like resveratrol,

4-BR is investigated for its ability to modulate various cellular pathways, including those leading

to programmed cell death, or apoptosis.[2][3] Apoptosis is a critical process for tissue

homeostasis, and its dysregulation is a hallmark of cancer. Therefore, accurately measuring the

pro-apoptotic effects of compounds like 4'-Bromo-resveratrol is essential for evaluating their

therapeutic potential.

These application notes provide detailed protocols for key assays to quantify apoptosis in cells

treated with 4'-Bromo-resveratrol, guidance on data presentation, and visual representations

of the underlying cellular pathways and experimental procedures.

Signaling Pathways in 4'-Bromo-resveratrol-Induced
Apoptosis
While the precise mechanisms of 4'-Bromo-resveratrol are still under investigation, it is known

to inhibit Sirtuin-3 (SIRT3), which can, in turn, affect cellular metabolism and stress responses.

[1][4] Based on the well-documented pro-apoptotic activities of its parent compound,

resveratrol, 4'-Bromo-resveratrol likely induces apoptosis through the intrinsic (mitochondrial)

pathway.[5][6] This pathway involves the regulation of the B-cell lymphoma 2 (Bcl-2) family of

proteins.[7] Treatment with 4'-Bromo-resveratrol is hypothesized to increase the ratio of pro-
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apoptotic proteins (e.g., Bax) to anti-apoptotic proteins (e.g., Bcl-2), leading to mitochondrial

outer membrane permeabilization (MOMP).[8] This event triggers the release of cytochrome c,

which activates a cascade of executioner caspases (like Caspase-3 and Caspase-7), ultimately

leading to the dismantling of the cell.[9]
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4'-Bromo-resveratrol induced apoptosis pathway.

General Experimental Workflow
A typical workflow for assessing apoptosis after treatment with 4'-Bromo-resveratrol involves

several stages, from cell culture and treatment to data acquisition and analysis using various

assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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